Cas no 1804485-52-6 (2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine
• CAS No: 1804485-52-6
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4807799
• Update Time: 2025-05-19

2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C8H6F3N3/c9-7(10)5-1-4(2-12)6(3-13)14-8(5)11/h1,7H,3,13H2
• InChI Key： DYCJTUDAFZJQBN-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C#N)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine

2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine

The compound 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine (CAS No. 1804485-52-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging applications in drug discovery, agrochemicals, and advanced materials. The molecule's unique combination of functional groups—namely the aminomethyl group, cyano group, difluoromethyl group, and fluorine atom—contributes to its distinctive chemical properties and potential for further functionalization.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The presence of the cyano group in this compound is particularly notable, as it can act as an electron-withdrawing group, influencing the molecule's electronic properties and reactivity. This feature makes it a promising candidate for use in designing bioactive compounds with specific pharmacokinetic profiles. Additionally, the difluoromethyl group introduces fluorine atoms into the structure, which are known to enhance lipophilicity and improve drug absorption—a critical factor in drug design.

The aminomethyl group attached to the pyridine ring further enhances the compound's versatility by providing a site for potential nucleophilic substitution or addition reactions. This functional group is also amenable to post-synthesis modifications, enabling researchers to explore a wide range of structural variations. Such modifications can lead to the creation of derivatives with improved biological activity or selectivity, making this compound a valuable starting material for medicinal chemists.

From a synthetic standpoint, the preparation of 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine involves multi-step organic synthesis techniques. Researchers often employ methods such as nucleophilic aromatic substitution or coupling reactions to assemble the molecule's complex architecture. The integration of these functional groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methodologies have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it serves as a building block for designing kinase inhibitors and other enzyme-targeted therapies. Its ability to modulate protein-ligand interactions makes it a valuable tool in drug discovery programs targeting various diseases, including cancer and inflammatory disorders. Furthermore, its unique electronic properties make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs).

Recent research has also explored the use of pyridine derivatives in agrochemicals, where they exhibit promising pesticidal activity against various pests and pathogens. The incorporation of fluorinated groups into these compounds enhances their stability and bioavailability, making them more effective in agricultural settings. As such, 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine represents a versatile platform for developing next-generation agrochemicals with improved efficacy and reduced environmental impact.

The study of this compound has also contributed to our understanding of fluorinated heterocycles in materials science. Fluorinated pyridines are known for their high thermal stability and excellent dielectric properties, making them suitable for use in high-performance polymers and advanced composites. Recent breakthroughs in polymer chemistry have leveraged these properties to develop materials with enhanced mechanical strength and thermal resistance, paving the way for their use in aerospace and automotive industries.

In conclusion, 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)-6-fluoropyridine (CAS No. 1804485-52-6) is a multifaceted organic compound with significant potential across diverse scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, agrochemistry, and materials science. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role as a key player in modern chemistry is likely to grow even further.